Cas no 1845018-09-8 ((2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol)

• Product Name: (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol
• CAS No: 1845018-09-8
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 5710284
• PubChem ID: 131164136
• Update Time: 2025-08-05

(2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1845018-09-8
• EN300-1273540
• (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol

• Inchi： 1S/C11H13NOS/c1-8(13)7-12-10-4-2-3-9-5-6-14-11(9)10/h2-6,8,12-13H,7H2,1H3/t8-/m0/s1
• InChI Key： SXHQSANVCDKUNQ-QMMMGPOBSA-N
• SMILES： S1C=CC2=CC=CC(=C12)NC[C@H](C)O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.5Ų

Additional information on (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol

(2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol: A Comprehensive Overview

The compound (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol with CAS No. 1845018-09-8 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as benzothiophene derivative, is characterized by its unique structure, which combines a benzothiophene moiety with an amino alcohol group. The benzothiophene ring system, a heterocyclic aromatic compound, is known for its stability and versatility in various chemical reactions, making it a valuable component in drug design and synthesis.

Recent studies have highlighted the potential of (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol in the development of novel therapeutic agents. Researchers have explored its role as a kinase inhibitor, demonstrating promising activity against several key enzymes involved in cellular signaling pathways. This property makes it a compelling candidate for the treatment of diseases such as cancer, where dysregulated kinase activity plays a pivotal role.

The synthesis of (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of asymmetric catalysis has been particularly effective in achieving the desired stereochemistry at the chiral center, ensuring high enantiomeric excess in the final product. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of pharmacokinetics, (2S)-1-[(1-Benzothiophen-7-yl)amino]propan